Cas no 2445790-50-9 (1-4-(trifluoromethyl)oxolan-2-ylmethanamine hydrochloride, Mixture of diastereomers)

• Product Name: 1-4-(trifluoromethyl)oxolan-2-ylmethanamine hydrochloride, Mixture of diastereomers
• CAS No: 2445790-50-9
• MF: C₆H₁₁ClF₃NO
• MW: 205.605851411819
• MDL: MFCD32692302
• CID: 5416245
• PubChem ID: 154843138
• Update Time: 2023-11-27

1-4-(trifluoromethyl)oxolan-2-ylmethanamine hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2445790-50-9
• EN300-26975864
• Z4500640676
• 1-[4-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride
• 1-4-(trifluoromethyl)oxolan-2-ylmethanamine hydrochloride, Mixture of diastereomers

• MDL： MFCD32692302
• Inchi： 1S/C6H10F3NO.ClH/c7-6(8,9)4-1-5(2-10)11-3-4;/h4-5H,1-3,10H2;1H
• InChI Key： MBFMQTXQWBCVNH-UHFFFAOYSA-N
• SMILES： Cl.FC(C1COC(CN)C1)(F)F

Computed Properties

• Exact Mass: 205.0481262g/mol
• Monoisotopic Mass: 205.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų